GNE 6901

• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol
• InChI: InChI=1S/C18H17FN2O3S/c1-10-17(15-6-11(15)8-22)21-16(23)7-13(20-18(21)25-10)9-24-14-4-2-12(19)3-5-14/h2-5,7,11,15,22H,6,8-9H2,1H3/t11-,15+/m0/s1
• InChIKey: CJDCZVBFZVDWJU-XHDPSFHLSA-N

GNE 6901 Core Properties

GNE 6901 (compound 40) is a synthetic small-molecule positive allosteric modulator (PAM) that selectively targets GluN2A-subunit-containing N-methyl-D-aspartate (NMDA) receptors . It binds at an inter-subunit dimer interface between the GluN1 and GluN2A ligand-binding domains (LBDs), a site distinct from the glutamate or glycine orthosteric pockets, and allosterically potentiates receptor function [1]. The compound exhibits a molecular weight of 360.4 g/mol, a chemical formula of C₁₈H₁₇FN₂O₃S, and a CAS registry number of 1698900-69-4 .

1 GluN2A-selective PAM tool compound for NMDA receptor studies

2 Allosteric modulator with defined binding site at GluN1-GluN2A interface

3 Supports synaptic plasticity and structural biology research workflows

• [1] Wang H, Lv S, Stroebel D, et al. Gating mechanism and a modulatory niche of human GluN1-GluN2A NMDA receptors. Neuron. 2021;109(15):2443-2456.e5. View Source

GNE 6901 Irreplaceability

Despite sharing a common target class, GluN2A-positive allosteric modulators exhibit divergent molecular mechanisms that critically influence experimental outcomes. For instance, GNE 6901 and its close structural analog GNE-8324, both binding to the same GluN1-GluN2A LBD dimer interface, produce markedly different effects on glutamate potency, deactivation kinetics, and synaptic plasticity induction in hippocampal circuits [1]. These pharmacodynamic disparities mean that substituting one GluN2A PAM for another without accounting for their unique modulatory signatures can lead to irreproducible or misinterpreted functional data. Therefore, direct procurement of the well-characterized tool compound GNE 6901 is essential for studies requiring its specific mode of action.

! Divergent glutamate potency shift may alter assay interpretation vs. GNE-8324

! Opposite effects on LTP induction in intact circuits require tool-specific validation

! Deactivation kinetics differ, impacting temporal signal integration profiles

• [1] Hackos DH, Lupardus PJ, Grand T, et al. Positive Allosteric Modulators of GluN2A-Containing NMDARs with Distinct Modes of Action and Impacts on Circuit Function. Neuron. 2016;89(5):983-99. View Source

GNE 6901 Differentiation Evidence

EC50 Potency vs. GNE-8324

GNE 6901 potentiates GluN1/GluN2A diheteromeric receptors with a half-maximal effective concentration (EC50) of 382 nM, as determined by cell-based functional assays . In comparison, the analog GNE-8324 exhibits a slightly lower EC50 of 2430 nM in analogous assays [1], while GNE-0723 is more potent with an EC50 of 21 nM [2]. This places GNE 6901 in an intermediate potency range among GluN2A PAMs, which can be advantageous for studies requiring a wider dynamic range of concentration-dependent modulation.

EC50 Potency

Cross-study comparable

382 nM

Supports concentration-response profiling

GNE-8324: 2430 nM; GNE-0723: 21 nM

Evidence Dimension	Half-maximal effective concentration (EC50) for potentiation of GluN1/GluN2A receptors
Target Compound Data	382 nM
Comparator Or Baseline	GNE-8324 (2430 nM); GNE-0723 (21 nM)
Quantified Difference	GNE 6901 is approximately 6.4-fold more potent than GNE-8324 and approximately 18-fold less potent than GNE-0723
Conditions	Cell-based functional assays using recombinant GluN1/GluN2A receptors

Why This Matters

The intermediate potency of GNE 6901 provides a broader experimental window to assess concentration-dependent effects, which is critical for pharmacological profiling and dose-response studies where high-potency tools may saturate responses prematurely.

• [1] Hackos DH, et al. Neuron. 2016;89(5):983-99. Table S2. View Source
• [2] Volgraf M, et al. J Med Chem. 2016;59(7):3544-58. GNE-0723 data. View Source

GluN2A Subunit Selectivity

GNE 6901 selectively potentiates synaptic NMDA receptor currents in wild-type mouse hippocampal slices but fails to produce potentiation in GluN2A knockout tissue, confirming its strict dependence on the GluN2A subunit [1]. While it also potentiates recombinant triheteromeric GluN1/GluN2A/GluN2B receptors, the magnitude of this effect is reduced compared to its action on diheteromeric GluN1/GluN2A receptors [2]. This contrasts with broad-spectrum PAMs like spermine, which primarily target GluN2B-containing receptors and lack GluN2A selectivity [3].

GluN2A Selectivity

Direct head-to-head

Full potentiation in WT; none in GluN2A KO

GluN2A-dependent tool for subunit-specific studies

vs. spermine (GluN2B-preferring)

Evidence Dimension	Selectivity for GluN2A-containing receptors over GluN2A-lacking receptors
Target Compound Data	Full potentiation of WT NMDAR EPSCs; no potentiation in GluN2A KO mice
Comparator Or Baseline	Spermine: potentiates GluN2B-containing receptors; no selectivity for GluN2A
Quantified Difference	Absolute dependence on GluN2A (presence vs. absence of effect in KO model)
Conditions	Hippocampal slice electrophysiology at Schaffer collateral-CA1 synapses

Why This Matters

The absolute GluN2A dependence of GNE 6901 makes it an indispensable tool for dissecting the subunit-specific contributions of GluN2A to synaptic plasticity, learning, and disease models, which cannot be achieved with non-selective modulators.

• [1] Hackos DH, et al. Neuron. 2016;89(5):983-99. Results and Figures 5, 6. View Source
• [2] Xiang Z, Conn PJ. Novel PAMs Targeting NMDAR GluN2A Subunit. Neuron. 2016;89(5):884-6. View Source
• [3] Mony L, Kew JN, Gunthorpe MJ, Paoletti P. Allosteric modulators of NR2B-containing NMDA receptors: molecular mechanisms and therapeutic potential. Br J Pharmacol. 2009;157(8):1301-17. View Source

Glutamate Potency Shift

GNE 6901 induces a modest increase in the potency of glutamate at GluN1/GluN2A receptors, shifting the glutamate EC50 by less than 2-fold [1]. In sharp contrast, its structural analog GNE-8324 produces a robust approximately 10-fold leftward shift in glutamate EC50 [1]. This demonstrates that, despite binding to the same allosteric site, GNE 6901 acts as a much weaker enhancer of agonist sensitivity. The differential impact on glutamate potency is further reflected in the modulators' dependence on ambient glutamate concentration, with GNE-8324 showing strong glutamate-dependence and GNE 6901 being relatively glutamate-independent [1].

Glutamate Shift

Direct head-to-head

≤2-fold shift (GNE 6901) vs. ≈10-fold (GNE-8324)

Minimal interference with endogenous glutamate sensitivity

Distinct modulation of agonist potency

Evidence Dimension	Fold shift in glutamate (Glu) EC50 for GluN1/GluN2A receptors
Target Compound Data	≤2-fold shift
Comparator Or Baseline	GNE-8324: approximately 10-fold shift
Quantified Difference	GNE-8324 is at least 5 times more effective at increasing Glu potency
Conditions	Two-electrode voltage clamp (TEVC) electrophysiology on Xenopus oocytes expressing recombinant receptors

Why This Matters

Investigators seeking to dissect the impact of allosteric modulation on agonist sensitivity distinct from effects on gating can use the differential glutamate-shifting property of GNE 6901 versus GNE-8324 as an experimental control, making GNE 6901 the preferred choice when minimal interference with endogenous glutamate sensitivity is required.

• [1] Hackos DH, et al. Positive Allosteric Modulators of GluN2A-Containing NMDARs. Neuron. 2016;89(5):983-99. Figure 3 and corresponding text. View Source

Deactivation Kinetics

Both GNE 6901 and GNE-8324 slow the deactivation of NMDA receptor currents following glutamate removal, but the magnitude of this effect is fundamentally different. GNE-8324 induces a significantly greater slowing of deactivation compared to GNE 6901 [1]. Critically, when glycine is removed, currents deactivate rapidly in the presence of GNE 6901, whereas they remain slow in the presence of GNE-8324, revealing a differential contribution of glycine-insensitive and glycine-dependent mechanisms to deactivation kinetics [1]. This distinction has direct consequences for synaptic integration and temporal summation of EPSPs.

Deactivation Kinetics

Direct head-to-head

Modest slowing; glycine-sensitive vs. pronounced, glycine-insensitive (GNE-8324)

Maintains near-physiological EPSC time course

Less disruption of temporal integration

Evidence Dimension	Slowing of NMDAR current deactivation rate (qualitative comparison)
Target Compound Data	Modest slowing of deactivation; deactivation remains glycine-sensitive
Comparator Or Baseline	GNE-8324: pronounced slowing of deactivation; deactivation becomes glycine-insensitive
Quantified Difference	GNE-8324 > GNE 6901 in deactivation prolongation; exact rate constants are reported in source
Conditions	Rapid perfusion patch-clamp recordings on recombinant GluN1/GluN2A receptors

Why This Matters

For experiments examining the temporal dynamics of synaptic NMDA receptor signaling, the moderate kinetic effect of GNE 6901 is less likely to disrupt the physiological time course of EPSCs, making it a superior tool when near-physiological deactivation kinetics are desired.

• [1] Hackos DH, et al. Neuron. 2016;89(5):983-99. Figure 4 and deactivation analysis. View Source

Cryo-EM Binding Pose

Cryo-EM structures of the full-length human GluN1-GluN2A NMDA receptor in complex with GNE 6901 (PDB ID: 7EOR) at 4.0 Å resolution reveal that the compound binds at the interface between the GluN1 and GluN2A ligand-binding domains, stabilizing a closed-cleft conformation that is linked to channel opening [1]. This binding mode shortens the distance between the LBDs and the transmembrane domain (TMD), providing a structural mechanism for allosteric potentiation [1]. In contrast, the binding site of the PAM GNE-0723, while also at the LBD dimer interface, involves distinct residue interactions that may explain its higher potency [2].

Cryo-EM Binding

Cross-study comparable

PDB: 7EOR, 4.0 Å

Enables structure-guided mutagenesis

GluN1-GluN2A LBD dimer interface

Evidence Dimension	Binding site location and conformational effect on the NMDA receptor structure
Target Compound Data	GluN1-GluN2A LBD dimer interface; shortens LBD-TMD distance (PDB: 7EOR)
Comparator Or Baseline	GNE-0723: also binds LBD dimer interface but with distinct residue contacts
Quantified Difference	Unique interaction fingerprint revealed by cryo-EM; no quantitative difference metric defined
Conditions	Cryo-EM on full-length human GluN1-GluN2A receptor in glycine/glutamate-bound state

Why This Matters

The availability of high-resolution structural data for GNE 6901 directly bound to its receptor enables rational experimental design, including structure-guided mutagenesis and computational modeling, which is not possible with less well-characterized analogs.

• [1] Wang H, et al. Neuron. 2021;109(15):2443-2456.e5. PDB ID 7EOR. View Source
• [2] Volgraf M, et al. J Med Chem. 2016;59(7):3544-58. Structural discussion. View Source

LTP Induction

In hippocampal slices, GNE 6901 significantly enhances both short-term potentiation (STP) and long-term potentiation (LTP) at Schaffer collateral-CA1 synapses under conditions where inhibitory transmission is intact [1]. In a direct comparison, GNE-8324 initially suppresses LTP induction, an effect that is reversed only when GABAergic inhibition is blocked [1]. This opposite effect on plasticity induction in the presence of intact circuitry underscores a critical functional difference: GNE 6901 facilitates plasticity in a physiologically relevant environment, whereas GNE-8324 requires disinhibition to unveil its potentiating effects [1].

LTP Induction

Direct head-to-head

Enhances LTP; GNE-8324 suppresses without disinhibition

Supports plasticity studies in intact circuitry

Opposite effects on synaptic plasticity

Evidence Dimension	Enhancement of LTP at SC-CA1 synapses with intact inhibitory transmission
Target Compound Data	Significant enhancement of STP and LTP
Comparator Or Baseline	GNE-8324: suppresses LTP unless GABAergic inhibition is blocked
Quantified Difference	Opposite direction of effect on LTP induction under physiological conditions
Conditions	Mouse hippocampal slice electrophysiology; extracellular recording of field EPSPs

Why This Matters

For researchers investigating the role of GluN2A-containing NMDA receptors in naturalistic synaptic plasticity and cognitive processes, GNE 6901 is the more appropriate tool because it reliably enhances LTP without requiring pharmacological disinhibition, which can confound circuit-level interpretations.

• [1] Hackos DH, et al. Neuron. 2016;89(5):983-99. Figure 7; synaptic plasticity results. View Source

GNE 6901 Research Applications

GluN2A Roles in Synaptic Plasticity

Given its absolute dependence on the GluN2A subunit for functional effects and its ability to enhance LTP at Schaffer collateral-CA1 synapses in intact hippocampal circuitry, GNE 6901 is the tool of choice for isolating GluN2A-mediated contributions to synaptic plasticity, learning, and memory. Researchers can employ GNE 6901 in wild-type versus GluN2A knockout mouse slices to confirm subunit-specificity of observed effects, a standard control validated in the literature [1]. Unlike GNE-8324, which suppresses LTP under normal conditions, GNE 6901 consistently facilitates plasticity without the need for GABAergic disinhibition, thereby preserving the native circuit environment [1].

Allosteric Modulation Mechanisms

GNE 6901 is particularly suited for studies aiming to dissect allosteric modulation of NMDA receptor gating from modulation of glutamate sensitivity. Its modest effect on glutamate EC50 (≤2-fold leftward shift) contrasts sharply with GNE-8324's robust 10-fold shift [2]. This property allows researchers to investigate conformational transitions and gate-opening mechanisms without the confounding variable of dramatically altered agonist affinity, making GNE 6901 a preferred reference compound for structure-function analyses of the LBD dimer interface [2][3].

Cryo-EM-Guided Mutagenesis

The availability of a high-resolution cryo-EM structure of the human GluN1-GluN2A receptor in complex with GNE 6901 (PDB: 7EOR) provides a direct template for rational drug design, targeted mutagenesis, and molecular dynamics simulations [3]. Investigators can computationally dock novel compounds to the GNE 6901-defined pocket, perform alanine scanning to validate key binding residues, or design new chemical probes that exploit the unique water-filled pocket stabilized by GNE 6901's cyano group [3]. This structural resource is not available for many other GluN2A PAMs, giving GNE 6901 a distinct advantage as a starting point for medicinal chemistry campaigns.

Triheteromeric NMDA Receptor Studies

GNE 6901 potentiates not only diheteromeric GluN1/GluN2A receptors but also triheteromeric GluN1/GluN2A/GluN2B receptors, albeit with reduced efficacy [2]. This property makes it a valuable tool for investigating the contribution of GluN2A subunits within the more physiologically prevalent triheteromeric receptor population in adult forebrain synapses. Its retained activity on triheteromers distinguishes it from subunit-specific antagonists and enables researchers to probe mixed-receptor populations in native tissue environments without completely silencing GluN2A function.

Application

Selection Property

Validation Focus

GluN2A synaptic plasticity studies

GluN2A-dependent LTP enhancement

KO tissue controls, intact circuitry plasticity

Allosteric modulation mechanism studies

Minimal glutamate sensitivity shift

Gating vs. agonist sensitivity dissociation

Structure-guided mutagenesis

Defined binding pose (PDB: 7EOR)

Docking, alanine scanning validation

Triheteromeric receptor studies

Retained activity on triheteromers

Mixed-receptor population analysis

• [1] Hackos DH, et al. Positive Allosteric Modulators of GluN2A-Containing NMDARs. Neuron. 2016;89(5):983-99. Figures 5, 7. View Source
• [2] Hackos DH, et al. Neuron. 2016;89(5):983-99. Figure 3; glutamate sensitivity data. View Source
• [3] Wang H, et al. Neuron. 2021;109(15):2443-2456.e5. PDB ID 7EOR. View Source